Cas no 2227715-89-9 ((2R)-4-(4,4-difluorocyclohexyl)butan-2-ol)

• Product Name: (2R)-4-(4,4-difluorocyclohexyl)butan-2-ol
• CAS No: 2227715-89-9
• MF: C₁₀H₁₈F₂O
• MW: 192.246130466461
• CID: 5890718
• PubChem ID: 165656040
• Update Time: 2025-10-28

(2R)-4-(4,4-difluorocyclohexyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4,4-difluorocyclohexyl)butan-2-ol
• EN300-1950422
• 2227715-89-9

• Inchi： 1S/C10H18F2O/c1-8(13)2-3-9-4-6-10(11,12)7-5-9/h8-9,13H,2-7H2,1H3/t8-/m1/s1
• InChI Key： LMLHZZTVGLWCNY-MRVPVSSYSA-N
• SMILES： FC1(CCC(CC[C@@H](C)O)CC1)F

Computed Properties

• Exact Mass: 192.13257152g/mol
• Monoisotopic Mass: 192.13257152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-(4,4-difluorocyclohexyl)butan-2-ol

Introduction to (2R)-4-(4,4-Difluorocyclohexyl)Butan-2-Ol (CAS No. 2227715-89-9)

(2R)-4-(4,4-Difluorocyclohexyl)Butan-2-Ol, commonly referred to as CAS No. 2227715-89-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position, connected via a butane chain to a secondary alcohol group. This configuration imparts the compound with distinct physical and chemical characteristics that make it a valuable subject for research.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the design of bioactive molecules. The presence of fluorine atoms in (2R)-4-(4,4-Difluorocyclohexyl)Butan-2-Ol contributes to its lipophilicity and stability, which are critical properties for drug candidates. Researchers have explored the compound's ability to interact with various biological targets, including enzymes and receptors, making it a promising lead for therapeutic interventions.

The stereochemistry of the compound, denoted by the (R) configuration at the second carbon of the butane chain, plays a crucial role in its biological activity. Stereoisomers often exhibit different pharmacokinetic profiles and efficacy levels, and this compound's specific stereochemistry has been shown to enhance its binding affinity to certain protein targets. This has led to investigations into its potential use in treating conditions such as inflammation, pain, and neurological disorders.

In terms of synthesis, (2R)-4-(4,4-Difluorocyclohexyl)Butan-2-Ol is typically prepared through multi-step organic reactions involving fluorination and stereoselective synthesis techniques. These methods ensure the preservation of the compound's stereochemistry while achieving high yields. The development of efficient synthetic routes has been a focus area for chemists aiming to scale up production for preclinical studies.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure and interactions with biological systems. These computational approaches have complemented experimental findings, enabling researchers to predict the compound's behavior in various biological environments.

The application of (2R)-4-(4,4-Difluorocyclohexyl)Butan-2-Ol extends beyond pharmacology into materials science. Its unique physical properties make it a candidate for use in advanced materials such as polymers and surfactants. Researchers are exploring its potential as a building block for constructing more complex molecules with tailored functionalities.

In conclusion, (2R)-4-(4,4-Difluorocyclohexyl)Butan-2-Ol (CAS No. 2227715-89-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its chemical structure, stereochemistry, and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.